Cas no 757959-97-0 (2-acetamido-4-methylhexanoic acid)

2-acetamido-4-methylhexanoic acid structure
757959-97-0 structure
Product Name:2-acetamido-4-methylhexanoic acid
CAS No:757959-97-0
MF:C9H17NO3
MW:187.236182928085
MDL:MFCD19660981
CID:549515
PubChem ID:53432199
Update Time:2025-04-19

2-acetamido-4-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • Norleucine,N-acetyl-4-methyl-
    • (2S)-2-acetamido-4-methylhexanoic acid
    • 2-acetamido-4-methylhexanoic acid
    • AKOS013465072
    • CS-0295590
    • 757959-97-0
    • EN300-882727
    • MDL: MFCD19660981
    • Inchi: 1S/C9H17NO3/c1-4-6(2)5-8(9(12)13)10-7(3)11/h6,8H,4-5H2,1-3H3,(H,10,11)(H,12,13)
    • InChI Key: NTPVRIRNCPKDHS-UHFFFAOYSA-N
    • SMILES: OC(C(CC(C)CC)NC(C)=O)=O

Computed Properties

  • Exact Mass: 187.12091
  • Monoisotopic Mass: 187.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 66.4A^2

Experimental Properties

  • PSA: 66.4

2-acetamido-4-methylhexanoic acid Pricemore >>

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